1-(4-methoxy-1,3-benzothiazol-2-yl)azetidin-3-yl cyclobutanecarboxylate
Description
1-(4-Methoxy-1,3-benzothiazol-2-yl)azetidin-3-yl cyclobutanecarboxylate (hereafter referred to as 4MBC) is an organic compound with a unique structure and properties that make it a useful tool for a variety of scientific research applications. Its molecular structure is composed of two cyclobutane rings with a benzothiazole ring attached to the central carbon atom, and a methoxy group attached to the nitrogen atom. 4MBC has been studied extensively in the fields of organic synthesis, biochemistry, and pharmacology.
Scientific Research Applications
Anticancer Properties
Benzothiazole derivatives have been extensively investigated for their potential anticancer activities . Researchers have explored their effects on cancer cell lines, tumor growth inhibition, and apoptosis induction. Further studies could focus on optimizing the compound’s structure to enhance its efficacy against specific cancer types.
Antimicrobial Activity
Compounds containing benzothiazole moieties have demonstrated antimicrobial properties . Investigating the effects of 1-(4-methoxy-1,3-benzothiazol-2-yl)azetidin-3-yl cyclobutanecarboxylate against bacteria, fungi, and other pathogens could provide valuable insights for drug development.
Anticonvulsant Potential
Certain benzothiazole derivatives exhibit anticonvulsant effects . Researchers could explore whether this compound has similar properties, potentially contributing to the treatment of epilepsy or related disorders.
Anti-Inflammatory Activity
Given the importance of managing inflammation-related diseases, investigating the anti-inflammatory potential of this compound would be valuable . In vitro and in vivo studies could assess its impact on inflammatory pathways.
Antidiabetic Effects
Benzothiazole derivatives have been associated with antidiabetic properties . Researchers might explore whether **1-(4-methoxy-1,3-benzothiazol-2-yl)azetid
properties
IUPAC Name |
[1-(4-methoxy-1,3-benzothiazol-2-yl)azetidin-3-yl] cyclobutanecarboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N2O3S/c1-20-12-6-3-7-13-14(12)17-16(22-13)18-8-11(9-18)21-15(19)10-4-2-5-10/h3,6-7,10-11H,2,4-5,8-9H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MYJORMFMEYVEDV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C2C(=CC=C1)SC(=N2)N3CC(C3)OC(=O)C4CCC4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N2O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-Methoxybenzo[d]thiazol-2-yl)azetidin-3-yl cyclobutanecarboxylate | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(4-{[4-(diethylamino)-6-methylpyrimidin-2-yl]amino}phenyl)-5-methoxy-2,4-dimethylbenzene-1-sulfonamide](/img/structure/B6505101.png)
![N-{6-[(2H-1,3-benzodioxol-5-yl)methoxy]pyrimidin-4-yl}-2-(4-oxo-3,4-dihydroquinazolin-3-yl)acetamide](/img/structure/B6505126.png)
![8-(9H-xanthene-9-carbonyl)-3-oxa-8-azabicyclo[3.2.1]octane](/img/structure/B6505144.png)
![1-(3,4-dimethylphenyl)-4-{3-oxa-8-azabicyclo[3.2.1]octane-8-carbonyl}pyrrolidin-2-one](/img/structure/B6505146.png)
![4-[(4-methylpiperidin-1-yl)sulfonyl]-N-[5-(propan-2-yl)-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-yl]benzamide hydrochloride](/img/structure/B6505150.png)
![8-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)-3-oxa-8-azabicyclo[3.2.1]octane](/img/structure/B6505154.png)
![N-(2-methylphenyl)-3-oxa-8-azabicyclo[3.2.1]octane-8-carboxamide](/img/structure/B6505155.png)
![2-{1-methyl-2,4-dioxo-5-propoxy-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-3-yl}-N-(prop-2-en-1-yl)acetamide](/img/structure/B6505201.png)